Cas no 178468-00-3 (Vitexin-4''-O-glucoside)

Vitexin-4''-O-glucoside is a flavonoid glycoside derived from the natural compound vitexin, featuring a glucose moiety attached at the 4''-position. This modification enhances its solubility and bioavailability compared to its aglycone counterpart. As a secondary plant metabolite, it exhibits notable antioxidant and anti-inflammatory properties, making it relevant in pharmacological and nutraceutical research. Its stability and structural characteristics allow for potential applications in studying oxidative stress-related mechanisms. Analytical standards of Vitexin-4''-O-glucoside are used in HPLC and LC-MS for qualitative and quantitative analysis, ensuring precise identification in complex matrices. The compound is of interest in both academic and industrial settings for its bioactive potential.
Vitexin-4''-O-glucoside structure
Vitexin-4''-O-glucoside structure
Product Name:Vitexin-4''-O-glucoside
CAS No:178468-00-3
MF:C27H30O15
MW:594.518109798431
MDL:MFCD18827497
CID:2087255
PubChem ID:56776173
Update Time:2025-06-08

Vitexin-4''-O-glucoside Chemical and Physical Properties

Names and Identifiers

    • Vitexin -4''-O-glucoside
    • Vitexin 4″-O-glucoside
    • 4′,5,7-Trihydroxyflavone 8-C-(4?″-glucosylglucoside)
    • 8-(4-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • Glucosylvitexin
    • 4''-O-Glucosylvitexin
    • Vitexin 4''-O-glucoside
    • Vitexin 4??-?-D-Glucopyranosyl
    • Vitexin 4'-O-glucoside, analytical standard
    • (1S)-1,5-Anhydro-1-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-4-O-be
    • Vitexin-4''-O-glucoside
    • CHEMBL4869978
    • Vitexin-4-O-glucoside; 4H-1-Benzopyran-4-one, 8-(4-O-ss-D-glucopyranosyl-ss-D-glucopyranosyl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-; 8-(4-O-ss-D-Glucopyranosyl-ss-D-glucopyranosyl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; Vitexin 4'-O-glucoside; 4',5,7-Trihydroxyflavon
    • Vitexin 4 -O-glucoside
    • CS-0032294
    • 8-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
    • (1S)-1,5-Anhydro-1-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-4-O-beta-D-glucopyranosyl-D-glucitol
    • 178468-00-3
    • 8-(4-O--D-Glucopyranosyl--D-glucopyranosyl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • DTXSID90718309
    • CHEBI:176365
    • Vitexin glucoside
    • Vitexin-4-o-glucoside
    • AKOS032946029
    • HY-N5073
    • DA-68613
    • MS-30561
    • 8-((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
    • 8-[(2S,3R,4R,5S,6R)-3,4-DIHYDROXY-6-(HYDROXYMETHYL)-5-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-2-YL]-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)CHROMEN-4-ONE
    • Vitexin 4-O-glucoside
    • MDL: MFCD18827497
    • Inchi: 1S/C27H30O15/c28-7-15-19(34)20(35)23(38)27(41-15)42-24-16(8-29)40-26(22(37)21(24)36)18-12(32)5-11(31)17-13(33)6-14(39-25(17)18)9-1-3-10(30)4-2-9/h1-6,15-16,19-24,26-32,34-38H,7-8H2/t15-,16-,19-,20+,21-,22-,23-,24-,26+,27+/m1/s1
    • InChI Key: NDSUKTASTPEKBX-LXXMDOISSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H](C2C(=CC(=C3C(C=C(C4C=CC(=CC=4)O)OC=23)=O)O)O)[C@@H]([C@H]1O)O

Computed Properties

  • Exact Mass: 594.15847025 g/mol
  • Monoisotopic Mass: 594.15847025 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 971
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 594.5
  • XLogP3: -1.9
  • Topological Polar Surface Area: 256

Experimental Properties

  • Color/Form: Powder
  • Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),

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Additional information on Vitexin-4''-O-glucoside

Vitexin-4''-O-glucoside (CAS No. 178468-00-3): A Comprehensive Overview

Vitexin-4''-O-glucoside (CAS No. 178468-00-3) is a naturally occurring flavonoid glycoside that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is primarily found in various plants, including Vitex negundo, Cynara scolymus (artichoke), and Passiflora edulis (passion fruit). The unique structure of Vitexin-4''-O-glucoside contributes to its antioxidant, anti-inflammatory, and neuroprotective properties, making it a valuable candidate for further research and development.

The chemical structure of Vitexin-4''-O-glucoside consists of a flavone core with a glucosyl moiety attached at the 4'' position. This specific glycosylation pattern imparts distinct solubility and stability characteristics to the compound, which are crucial for its biological activity. Recent studies have highlighted the importance of glycosylation in modulating the bioavailability and efficacy of flavonoids, suggesting that the glucosyl group in Vitexin-4''-O-glucoside plays a significant role in its therapeutic potential.

In terms of its biological activities, Vitexin-4''-O-glucoside has been extensively studied for its antioxidant properties. Antioxidants are essential for neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. Research has shown that Vitexin-4''-O-glucoside can effectively scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. A study published in the Journal of Agricultural and Food Chemistry demonstrated that Vitexin-4''-O-glucoside exhibited potent antioxidant activity in both in vitro and in vivo models.

Beyond its antioxidant effects, Vitexin-4''-O-glucoside also possesses anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is characterized by the production of pro-inflammatory cytokines and chemokines. Chronic inflammation is associated with numerous diseases, including arthritis, diabetes, and inflammatory bowel disease. Research has shown that Vitexin-4''-O-glucoside can downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. A study published in the Inflammation Research journal reported that treatment with Vitexin-4''-O-glucoside significantly reduced inflammation in a murine model of colitis.

Vitexin-4''-O-glucoside has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal loss and cognitive decline. The ability of flavonoids to cross the blood-brain barrier (BBB) makes them attractive candidates for treating these conditions. Studies have shown that Vitexin-4''-O-glucoside can protect neurons from oxidative stress-induced damage and promote neuronal survival. A study published in the Journal of Neurochemistry demonstrated that treatment with Vitexin-4''-O-glucoside improved cognitive function and reduced amyloid-beta (Aβ) levels in a mouse model of AD.

The potential therapeutic applications of Vitexin-4''-O-glucoside extend beyond its antioxidant, anti-inflammatory, and neuroprotective properties. Recent research has explored its anticancer activities as well. Cancer is a leading cause of mortality worldwide, and there is a growing need for effective chemotherapeutic agents with minimal side effects. Studies have shown that Vitexin-4''-O-glucoside can induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. A study published in the Cancer Letters journal reported that treatment with Vitexin-4''-O-glucoside inhibited the growth of human breast cancer cells by inducing cell cycle arrest and apoptosis.

In addition to its direct biological activities, Vitexin-4''-O-glucoside has been investigated for its potential as a drug delivery system enhancer. Flavonoids are known to have poor bioavailability due to their low solubility and rapid metabolism. However, the glucosyl moiety in Vitexin-4''-O-glucoside can enhance solubility and stability, potentially improving bioavailability. Research has shown that encapsulating drugs with Vitexin-4''-O-glucoside strong>-based nanoparticles can enhance drug delivery efficiency and reduce side effects. A study published in the Nanomedicine: Nanotechnology, Biology, and Medicine journal demonstrated that nanoparticles containing both doxorubicin (a chemotherapy drug) and Vitexin-4'' -O -gl uc os id e strong > showed improved therapeutic efficacy against breast cancer cells compared to doxorubicin alone. p > p > p > p > p > article > response >

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